1-[(2-Chloro-3-pyridinyl)carbonyl]-2,6-dimethylpiperidine

• IUPAC Name: (2-chloropyridin-3-yl)-(2,6-dimethylpiperidin-1-yl)methanone
• InChI: InChI=1S/C13H17ClN2O/c1-9-5-3-6-10(2)16(9)13(17)11-7-4-8-15-12(11)14/h4,7-10H,3,5-6H2,1-2H3
• InChI Key: CRWCLSAWBRPIRP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)C2=C(N=CC=C2)Cl)C
• Molecular Formula: C13H17ClN2O
• Molecular Weight: 252.74 g/mol
• CAS No.: 551911-59-2

Description

“1-[(2-Chloro-3-pyridinyl)carbonyl]-2,6-dimethylpiperidine” is a chemical compound with the linear formula C12H15ClN2O. It is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a linear formula of C12H15ClN2O. The compound has a molecular weight of 238.72.

Scientific Research Applications

Organic Chemistry and Compound Synthesis

Research in organic chemistry has explored the synthesis and properties of related compounds, emphasizing the variability in chemistry and the properties of similar structures. For instance, studies have shown that modifications in the pyridine and piperidine scaffolds can lead to significant differences in their chemical behavior and interaction with biological systems (Boča, Jameson, & Linert, 2011; Petri et al., 2021). These findings suggest a foundation for developing novel compounds with specific characteristics, where "1-[(2-Chloro-3-pyridinyl)carbonyl]-2,6-dimethylpiperidine" could serve as a precursor or structural motif for further exploration.

Pharmacological Applications

The pharmacological potential of compounds similar to "this compound" has been investigated, particularly in the context of central nervous system (CNS) activities. Certain functional chemical groups, including pyridine and piperidine, have been identified as key structures in synthesizing compounds with potential CNS activity (Saganuwan, 2017). This indicates a promising direction for drug discovery efforts targeting CNS disorders.

Environmental Impact and Remediation

Compounds with structural similarities to "this compound" have been examined for their environmental impact, particularly in water treatment and pollution remediation. Studies on perfluoroalkyl and polyfluoroalkyl substances (PFASs) highlight the challenges and potential strategies for removing persistent organic pollutants from water sources (Rahman, Peldszus, & Anderson, 2014). This research is relevant for understanding the fate of complex organic compounds in environmental settings and developing effective treatment technologies.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The company does not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.